Cas no 1864064-58-3 (2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride)

• Product Name: 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride
• CAS No: 1864064-58-3
• MF: C₁₂H₁₈ClNO₂S
• MW: 275.79482126236
• MDL: MFCD26792992
• CID: 5057371
• PubChem ID: 72716347
• Update Time: 2025-08-02

2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfonylmethyl)pyrrolidine hydrochloride
• 2-(benzylsulfonylmethyl)pyrrolidine;hydrochloride
• 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride

• MDL： MFCD26792992
• Inchi： 1S/C12H17NO2S.ClH/c14-16(15,10-12-7-4-8-13-12)9-11-5-2-1-3-6-11;/h1-3,5-6,12-13H,4,7-10H2;1H
• InChI Key： JUOJQPVVMZTNFM-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)(CC1CCCN1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride

Introduction to 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride (CAS No. 1864064-58-3)

2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride, identified by the chemical abstracts service number 1864064-58-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a benzylsulfonylmethyl group in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for further chemical modifications and biological investigations.

The molecular structure of 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride consists of a pyrrolidine ring substituted with a benzylsulfonylmethyl moiety, which is further salted with hydrochloride to enhance its solubility and stability. This structural motif has garnered attention due to its ability to interact with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. The benzylsulfonyl group, in particular, is known for its role as a pharmacophore in several drug candidates, contributing to their binding affinity and efficacy.

In recent years, the investigation of pyrrolidine derivatives has expanded significantly, driven by their potential in addressing various therapeutic challenges. One of the most compelling areas of research has been their application in central nervous system (CNS) disorders. Studies have demonstrated that certain pyrrolidine-based compounds exhibit promising effects on neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The compound 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride has been explored in preclinical models for its potential role in modulating these pathways, which could have implications for conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the benzylsulfonyl moiety in this compound suggests potential interactions with serine proteases, which are enzymes involved in numerous physiological processes. Inhibitors of these proteases have been successfully developed as therapeutic agents for conditions ranging from cancer to inflammatory diseases. The structural features of 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride make it a candidate for designing novel inhibitors with enhanced specificity and reduced side effects. Recent computational studies have highlighted its binding potential to various serine proteases, indicating a possible therapeutic window for further exploration.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, particularly improving solubility in aqueous solutions. This is crucial for formulation development, as it allows for easier administration via oral or intravenous routes. Solubility is a critical factor in drug bioavailability, and compounds like 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride that exhibit good solubility characteristics are often favored in early-stage drug development.

Recent advances in medicinal chemistry have also focused on optimizing the pharmacological profile of pyrrolidine derivatives through structural modifications. The benzylsulfonylmethyl group provides a versatile platform for further derivatization, allowing chemists to explore different substituents that could enhance potency, selectivity, or metabolic stability. For instance, replacing the benzyl group with other aromatic or heteroaromatic systems could lead to new analogues with distinct biological activities. Such modifications are essential for fine-tuning the drug-like properties of compounds like 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride, making them more suitable for clinical applications.

The synthesis of 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include the formation of the pyrrolidine ring followed by functionalization with the benzylsulfonylmethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning from laboratory-scale research to industrial manufacturing.

In conclusion, 2-(Benzylsulfonylmethyl)pyrrolidine hydrochloride (CAS No. 1864064-58-3) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into CNS disorders and protease inhibition. The ongoing research into this compound underscores the importance of pyrrolidine derivatives as therapeutic agents and highlights the need for continued exploration into their pharmacological potential.